Cas no 2171852-16-5 (2-({2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}methyl)-3-methylbutanoic acid)

• Product Name: 2-({2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}methyl)-3-methylbutanoic acid
• CAS No: 2171852-16-5
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6511099
• PubChem ID: 165570578
• Update Time: 2025-06-08

2-({2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}methyl)-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-({2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}methyl)-3-methylbutanoic acid
• EN300-1522218
• 2-({2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopropyl]acetamido}methyl)-3-methylbutanoic acid
• 2171852-16-5

• Inchi： 1S/C26H30N2O5/c1-16(2)21(24(30)31)14-27-23(29)13-26(11-12-26)28-25(32)33-15-22-19-9-5-3-7-17(19)18-8-4-6-10-20(18)22/h3-10,16,21-22H,11-15H2,1-2H3,(H,27,29)(H,28,32)(H,30,31)
• InChI Key： LSZKLJYFQIUTOC-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1(CC(NCC(C(=O)O)C(C)C)=O)CC1)=O

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 712
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 105Ų

Additional information on 2-({2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}methyl)-3-methylbutanoic acid

Comprehensive Overview of 2-({2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}methyl)-3-methylbutanoic acid (CAS No. 2171852-16-5)

The compound 2-({2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}methyl)-3-methylbutanoic acid (CAS No. 2171852-16-5) is a sophisticated Fmoc-protected amino acid derivative widely utilized in peptide synthesis and pharmaceutical research. Its unique structural features, including the cyclopropyl and 3-methylbutanoic acid moieties, make it a valuable building block for designing bioactive peptides and small-molecule drugs. Researchers are increasingly interested in this compound due to its potential applications in drug discovery, bioconjugation, and proteomics.

One of the key advantages of 2-({2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}methyl)-3-methylbutanoic acid is its compatibility with solid-phase peptide synthesis (SPPS). The Fmoc group provides excellent protection for the amino functionality, enabling selective deprotection under mild basic conditions. This characteristic aligns with the growing demand for green chemistry and sustainable synthesis methods in the pharmaceutical industry. Recent trends in AI-driven drug design have also highlighted the importance of such specialized amino acid derivatives in generating peptide-based therapeutics with enhanced stability and bioavailability.

The cyclopropyl ring in CAS No. 2171852-16-5 contributes to conformational rigidity, a feature highly sought after in medicinal chemistry. This structural element can improve binding affinity to target proteins, making the compound a promising candidate for developing enzyme inhibitors and receptor modulators. Additionally, the 3-methylbutanoic acid side chain offers lipophilicity, which is crucial for optimizing drug permeability and pharmacokinetic properties. These attributes are particularly relevant in the context of personalized medicine, where tailored molecular designs are essential for addressing diverse patient needs.

In the realm of bioconjugation, 2-({2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}methyl)-3-methylbutanoic acid serves as a versatile linker for attaching functional groups to biomolecules. This application is gaining traction in diagnostic imaging and targeted drug delivery systems, areas that are currently at the forefront of biomedical research. The compound’s ability to form stable amide bonds makes it indispensable for creating antibody-drug conjugates (ADCs) and other biopharmaceuticals.

From a synthetic perspective, the purity and stability of CAS No. 2171852-16-5 are critical for reproducible results in high-throughput screening and combinatorial chemistry. Advanced analytical techniques such as HPLC and mass spectrometry are often employed to ensure the quality of this compound. As the pharmaceutical industry shifts toward automated synthesis platforms, the demand for high-quality Fmoc-protected building blocks like this one is expected to rise significantly.

In conclusion, 2-({2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}methyl)-3-methylbutanoic acid (CAS No. 2171852-16-5) represents a cutting-edge tool for modern chemical biology and drug development. Its multifaceted applications, from peptide engineering to bioconjugation, underscore its importance in advancing both academic research and industrial innovation. As scientific inquiries into precision medicine and next-generation therapeutics continue to expand, this compound is poised to play a pivotal role in shaping the future of life sciences.